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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzoyl chloride

CAS No.: 65055-17-6

Cat. No.: B1270819

Get Quote

Executive Summary
3-Chloro-4-fluorobenzoyl chloride (CAS 65055-17-6) is a critical acylating agent employed in

the synthesis of kinase inhibitors and agrochemical actives. Its utility in Structure-Activity

Relationship (SAR) studies stems from the bioisosteric properties of the fluorine atom and the

orthogonal reactivity of the chlorine substituent. However, its high atmospheric boiling point

(~222 °C) presents a thermodynamic challenge: prolonged exposure to these temperatures

promotes thermal degradation and decarbonylation.

This technical guide provides a validated thermodynamic profile and a self-validating

purification protocol for this intermediate. We prioritize vacuum distillation strategies to lower

the thermal budget, ensuring high-purity isolation without compromising the scaffold's integrity.

Physicochemical Profile & Thermodynamic Data
The following data aggregates experimental values and field-proven estimates essential for

process design.
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Property Value / Specification Notes

CAS Number 65055-17-6

Molecular Formula C₇H₃Cl₂FO

Molecular Weight 193.00 g/mol

Appearance
Clear, colorless to pale yellow

liquid

Darkens upon

hydrolysis/oxidation.

Boiling Point (Atm) 222 °C (760 mmHg)
Theoretical/Extrapolated.[1]

Avoid distilling at this pressure.

Boiling Point (Vac) ~95–105 °C (10–15 mmHg)
Operational Estimate.

Recommended range.

Density 1.46 g/mL @ 25 °C

Refractive Index 1.55

Solubility
Reacts violently with

water/alcohols.

Soluble in DCM, Toluene, THF

(anhydrous).

Synthesis & Reaction Engineering
While commercial sources exist, in-house preparation is often required to ensure anhydrous

integrity immediately prior to coupling. The industry-standard protocol utilizes Thionyl Chloride (

) due to the gaseous nature of the byproducts (

,

), which simplifies purification.

Mechanistic Insight
The reaction proceeds via a nucleophilic acyl substitution. The carboxylic acid hydroxyl attacks

the sulfur of thionyl chloride, forming a chlorosulfite intermediate. This intermediate collapses

via an
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or

mechanism (depending on solvent polarity) to release the acid chloride.

Experimental Workflow (Self-Validating)
Reagents:

3-Chloro-4-fluorobenzoic acid (1.0 eq)

Thionyl Chloride (1.5 – 2.0 eq)

DMF (Catalytic, 1-2 mol%) – Critical for breaking the kinetic barrier.

Protocol:

Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and a caustic

scrubber (NaOH trap) to neutralize HCl/SO₂ off-gas.

Addition: Charge the benzoic acid derivative and catalytic DMF. Add thionyl chloride

dropwise at room temperature.

Reaction: Heat to reflux (approx. 75-80 °C) for 2–3 hours.

Validation Point: The reaction is complete when gas evolution ceases and the solution

becomes homogenous.

Workup: Remove excess

via rotary evaporation (50 °C, <20 mbar). Chase with anhydrous toluene (2x) to
azeotropically remove trace thionyl chloride.
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Figure 1: Synthesis and purification workflow emphasizing the critical azeotropic chase to

remove corrosive impurities.

Distillation Strategy: The Pressure-Temperature
Relationship
Distilling 3-Chloro-4-fluorobenzoyl chloride at atmospheric pressure (222 °C) is strongly

discouraged. High temperatures can induce polymerization or halide exchange. Vacuum

distillation is the only viable method for high-purity isolation.

Thermodynamic Prediction (Nomograph Logic)
Using the Clausius-Clapeyron relation principles adapted for benzoyl chlorides, we can

estimate the boiling point shift.

Atmospheric BP: 222 °C

Target Vacuum: 10–15 mmHg

Predicted BP Range: 95–105 °C

This temperature range is ideal as it ensures the product remains fluid without reaching

decomposition thresholds.

760 mmHg
(Atmospheric)

222 °C
(Danger Zone)

Correlates to

10-15 mmHg
(Vacuum)

95-105 °C
(Safe Zone)Reduces BP to

Operational Insight:
Reducing pressure by ~98%

lowers BP by >100°C
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Figure 2: Pressure-Temperature correlation illustrating the safety margin gained by vacuum

distillation.

Distillation Protocol
Equipment: Short-path distillation head (Vigreux column optional but recommended for

higher purity).

Grease: Use Krytox or high-vacuum silicone grease. Standard grease may degrade upon

contact with hot acid chlorides, causing joint seizing.

Procedure:

Establish vacuum (<15 mmHg) before heating.

Slowly ramp oil bath temperature to ~120–130 °C.

Discard the first fraction (fore-run), which often contains residual toluene or unreacted

thionyl chloride.

Collect the main fraction at a steady vapor temperature (approx. 100 °C).

Application in Drug Discovery
This intermediate is not merely a building block; it is a scaffold enabler.

Kinase Inhibition: The 3-Cl, 4-F substitution pattern is frequently used to optimize the

metabolic stability of the phenyl ring against CYP450 oxidation while maintaining steric bulk

similar to a 3,4-dichloro analog but with different electronics.

Bioisosterism: The fluorine atom acts as a hydrogen bond acceptor mimic, potentially altering

binding affinity in the ATP-binding pocket of kinases.

Safety & Handling
Corrosivity: Acid chlorides hydrolyze rapidly on contact with moisture in air or tissue to form

HCl and the parent benzoic acid. Full PPE (Face shield, chemical resistant gloves) is

mandatory.
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Lachrymator: While less volatile than acetyl chloride, the vapors are potent respiratory

irritants. All operations must occur in a fume hood.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C. If the liquid turns cloudy

or precipitates white solids, it indicates hydrolysis; redistillation is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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